Cas no 306761-19-3 (2-4-(difluoromethoxy)phenylpropan-2-amine)

• Product Name: 2-4-(difluoromethoxy)phenylpropan-2-amine
• CAS No: 306761-19-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 4644968
• Update Time: 2025-10-28

2-4-(difluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Difluoromethoxy-phenyl)-1-methyl-ethylamine
• 2-[4-(difluoromethoxy)phenyl]propan-2-amine
• 2-4-(difluoromethoxy)phenylpropan-2-amine

• Inchi： 1S/C10H13F2NO/c1-10(2,13)7-3-5-8(6-4-7)14-9(11)12/h3-6,9H,13H2,1-2H3
• InChI Key： ZIQRTADVNUAERV-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(OC(F)F)C=C1)(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 251.2±40.0 °C at 760 mmHg
• Flash Point: 105.7±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-4-(difluoromethoxy)phenylpropan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(difluoromethoxy)phenylpropan-2-amine

Compound CAS No 306761-19-3: 2-(4-(Difluoromethoxy)Phenyl)Propan-2-Amine

The compound with CAS number 306761-19-3, commonly referred to as 2-(4-(difluoromethoxy)phenyl)propan-2-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a difluoromethoxy group attached to a phenyl ring, which is further connected to a propanamine moiety. The difluoromethoxy group introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of difluoromethoxy-containing compounds in drug discovery and material science. The presence of the difluoromethoxy group in this compound has been shown to enhance certain pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules, including potential therapeutic agents targeting various diseases.

The synthesis of 2-(4-(difluoromethoxy)phenyl)propan-2-amine involves a multi-step process that typically starts with the preparation of the difluoromethoxyphenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the propanamine group. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in ensuring high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure allows for easy modification at various positions, enabling researchers to explore its potential as an agonist or antagonist for specific receptors. For instance, studies have indicated that derivatives of this compound may exhibit activity against certain G-protein coupled receptors (GPCRs), which are key targets for treating conditions such as hypertension, inflammation, and neurological disorders.

Moreover, the difluoromethoxy group in this compound contributes to its stability under physiological conditions, making it an attractive candidate for drug delivery systems. Researchers have also investigated its use in polymer chemistry, where it can serve as a building block for creating advanced materials with tailored properties. The ability to fine-tune the electronic and steric characteristics of this compound makes it versatile for both academic research and industrial applications.

From an environmental standpoint, understanding the degradation pathways of 2-(4-(difluoromethoxy)phenyl)propan-2-amine is essential for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial activities. These findings are crucial for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No 306761-19-3, or 2-(4-(difluoromethoxy)phenyl)propan-2-amine, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple fields.